Cas no 893280-14-3 (ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate
• CAS No: 893280-14-3
• MF: C₂₆H₂₃FN₂O₅S
• MW: 494.534629106522
• CID: 5512026
• Update Time: 2025-05-23

ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[2-[3-[(2-fluorophenyl)methylsulfonyl]indol-1-yl]acetyl]amino]benzoate
• ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate

• Inchi： 1S/C26H23FN2O5S/c1-2-34-26(31)18-11-13-20(14-12-18)28-25(30)16-29-15-24(21-8-4-6-10-23(21)29)35(32,33)17-19-7-3-5-9-22(19)27/h3-15H,2,16-17H2,1H3,(H,28,30)
• InChI Key： CCUZRFCFDQRJLT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C3=C(C=CC=C3)C(S(CC3=CC=CC=C3F)(=O)=O)=C2)=O)C=C1

Additional information on ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate

Professional Introduction to Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate (CAS No. 893280-14-3)

Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate, a compound with the CAS number 893280-14-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate moiety, suggests a multifaceted role in biological systems, making it a subject of intense research interest.

The chemical composition of Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate is a testament to the ingenuity of modern synthetic chemistry. The presence of a benzoate group, combined with a fluorophenylmethylsulfonyl moiety and an indole ring, creates a complex scaffold that is likely to interact with biological targets in unique ways. This complexity has fueled speculation about its potential as an intermediate in the synthesis of novel drugs targeting various diseases.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Indole compounds are known for their antimicrobial, anti-inflammatory, and even anticancer properties. The specific modification of Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate by incorporating a fluorine atom into the phenyl ring enhances its pharmacological profile. Fluorine atoms are frequently used in drug design to improve metabolic stability, binding affinity, and overall bioavailability.

The acetamido group in the molecule further contributes to its potential therapeutic value. Acetamides are common pharmacophores found in many active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor interactions. The strategic placement of this group in Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate suggests that it may interfere with or enhance the activity of specific biological pathways, offering a promising avenue for drug development.

One of the most exciting aspects of Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of indole derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The structural features of this compound make it a candidate for developing novel therapeutics that could address conditions such as depression, anxiety, and neurodegenerative diseases.

The benzoate moiety is another key feature that warrants further investigation. Benzoic acid derivatives are well-documented for their pharmacological properties, including anti-inflammatory and analgesic effects. By combining this moiety with the indole and fluorophenylmethylsulfonyl groups, Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate may exhibit synergistic effects that enhance its therapeutic efficacy.

Current research in medicinal chemistry often emphasizes the importance of structure-based drug design. The detailed understanding of the three-dimensional structure of Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate has enabled researchers to predict its interactions with biological targets with greater accuracy. This has opened up new possibilities for rational drug design, where compounds are tailored to fit specific binding pockets on enzymes or receptors.

The synthesis of Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This level of synthetic complexity underscores the compound's importance as a building block for more complex pharmaceutical molecules.

In conclusion, Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamido)benzoate (CAS No. 893280-14-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of an indole ring, a fluorine-substituted phenyl ring, and an acetamido group, make it an attractive candidate for further research into treating neurological disorders and other diseases. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 4-(2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-y l}acetamido)benzoate will play an increasingly important role in developing next-generation therapeutics.